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Introduction

2-Chloro-N,N-dimethylacetamide, also known as N,N-Dimethylchloroacetamide, is a versatile
chlorinated amide compound that serves as a crucial reagent and intermediate in a multitude of
organic synthesis applications.[1][2] Its utility is particularly pronounced in the pharmaceutical
and agrochemical industries, where its unique chemical structure facilitates the construction of
complex molecular architectures.[1][2] This guide provides a comprehensive overview of its
chemical structure, formula, synthesis, reactivity, and applications, grounded in established
scientific principles and supported by authoritative references.

Core Chemical Identity and Properties

2-Chloro-N,N-dimethylacetamide is a colorless to yellow or brown liquid at room temperature.
[1][3] It is characterized by a distinct molecular structure that dictates its chemical behavior and
physical properties.

Chemical Structure and Formula
The fundamental identity of this compound is captured by its chemical formula and structure.
e Molecular Formula: CaHsCINO[4]

e Linear Formula: CICH2CON(CHs)2[5][6]
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e Molecular Weight: 121.57 g/mol [1][5][7]
e CAS Number: 2675-89-0[4][5]
o |[UPAC Name: 2-chloro-N,N-dimethylacetamide[8]

The structure features a central acetamide backbone with a chlorine atom substituted on the
alpha-carbon and two methyl groups attached to the amide nitrogen.

Diagram 1: Chemical Structure of 2-Chloro-N,N-dimethylacetamide

A 2D representation of the molecular structure.

Physicochemical Properties

A summary of key physical and chemical properties is essential for practical laboratory use.

Property Value Reference
Colorless to yellow to brown

Appearance o [11[3]
liquid

Boiling Point 98 - 100 °C at 11-15 mmHg [1][7]

Density 1.182 g/mL at 20 °C [11[5]

Refractive Index n20/D 1.479 [5]

Melting Point 15-16 °C [1]

Flash Point >110 °C (>230 °F) - closed cup

. Soluble in many organic

Solubility [9]

solvents

Synthesis and Manufacturing

The industrial and laboratory-scale synthesis of 2-Chloro-N,N-dimethylacetamide is typically
achieved through the amidation of chloroacetyl chloride with dimethylamine. The reaction
requires careful control of conditions to ensure high yield and purity.
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General Synthesis Pathway

A common method involves the reaction of dimethylamine with chloroacetyl chloride in the
presence of a base and a suitable solvent.[10][11] The base is crucial for neutralizing the
hydrogen chloride byproduct generated during the reaction.

Diagram 2: Synthesis of 2-Chloro-N,N-dimethylacetamide

Dimethylamine
(CH3)2NH
Chloroacetyl Chloride
CICH2COCI
Base
(e.g., Na2CO3)
Solvent
(e.g., Dichloromethane)

Click to download full resolution via product page

2-Chloro-N,N-dimethylacetamide

Salt Byproduct
(e.g., NaCl, H20, CO2)

Amidation Reaction

General workflow for the amidation reaction.

Laboratory-Scale Synthesis Protocol

The following protocol outlines a representative procedure for the synthesis of 2-Chloro-N,N-
dimethylacetamide.

Materials:
¢ Dimethylamine
o Chloroacetyl chloride

o Sodium carbonate (or another suitable base)
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e Dichloromethane (or another suitable chlorinated solvent)
o Water

e Anhydrous magnesium sulfate (or other drying agent)
Procedure:

e A solution of an alkali metal salt (e.g., sodium acetate) and water is prepared in a chlorinated
hydrocarbon solvent (e.g., dichloromethane).[10]

e The mixture is cooled to between -15°C and -8°C.
o Dimethylamine gas is bubbled through the cooled solution.[10]

o Chloroacetyl chloride is added dropwise to the reaction mixture while maintaining the
temperature between -8°C and 5°C and controlling the pH between 5 and 8.[10]

» After the addition is complete, the reaction is stirred for 1-3 hours.[10]

e The reaction product is filtered to remove inorganic salts.[12]

e The aqueous phase is extracted with the chlorinated hydrocarbon solvent.[10]

e The combined organic phases are dried, and the solvent is removed by distillation.[10]

e The resulting crude product is then purified by vacuum distillation to yield the final product.
[10]

This process, when carefully executed, can achieve product purity of over 99% and a yield of
87-92%.[10]

Spectroscopic Characterization

The identity and purity of 2-Chloro-N,N-dimethylacetamide are confirmed through various
spectroscopic techniques.
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Technique Key Features

The proton NMR spectrum of N,N-
dimethylacetamide (a related compound) shows
two distinct singlets for the two N-methyl groups
1H NMR due to restricted rotation around the C-N amide
bond.[13][14] A similar pattern would be
expected for the chloro-derivative, along with a

singlet for the a-chloro methylene protons.

The carbon NMR spectrum will show distinct

signals for the carbonyl carbon, the a-chloro
13C NMR

methylene carbon, and the two N-methyl

carbons.

The infrared spectrum will exhibit a strong
R Spect absorption band for the C=0 (amide) stretching
ectrosco
P Py vibration, typically in the range of 1630-1680

cm~L.[8][15][16]

The mass spectrum will show the molecular ion
Mass Spectrometry peak and characteristic fragmentation patterns.
[BI[17][18]

Chemical Reactivity and Applications

The reactivity of 2-Chloro-N,N-dimethylacetamide is dominated by the presence of the
electrophilic a-carbon and the amide functional group.

Key Reactions

The chlorine atom significantly enhances the reactivity of the molecule, making it an excellent
substrate for nucleophilic substitution reactions.[2] This property is fundamental to its broad
applicability in organic synthesis. It can be used in catalytic reactions, acylation reactions, and
the synthesis of various amine compounds.[9]

Major Applications

2-Chloro-N,N-dimethylacetamide is a vital intermediate and reagent in several key areas:
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e Pharmaceutical Synthesis: It serves as a key intermediate in the synthesis of various active
pharmaceutical ingredients (APIs). For instance, it has been used in the synthesis of (S)-
carbinoxamine.[5][12]

o Agrochemical Production: It is utilized in the manufacturing of pesticides and herbicides.

» Organic Synthesis: It acts as a versatile building block for introducing the N,N-
dimethylacetamido moiety into molecules.[2]

» Catalysis: It can function as an organic catalyst, for example, in the preparation of
phosphorylated thiosemicarbazide.[2][12]

Safety and Handling

Due to its hazardous nature, strict safety protocols must be followed when handling 2-Chloro-
N,N-dimethylacetamide.

Hazard Identification

The compound is classified with several hazards.

Hazard Class GHS Pictogram Signal Word Hazard Statement

H302: Harmful if

Acute Toxicity, Oral GHSO07 Danger
swallowed.[7]

) H314: Causes severe
Skin

) o GHSO05 Danger skin burns and eye
Corrosion/Irritation

damage.[7]

Recommended Handling Procedures

Diagram 3: Safe Handling Workflow
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Personal Protective Equipment (PPE)

Grotecuve Glovea Grmective Clothma (EyelFace ProtecnoD

dling % Stora

. Emergency Procedures
T

Store in a tightly closed container IF ON SKIN: Wash with plenty of water. IF IN EYES: Rinse cautiously with water for several minutes. IF SWALLOWED: Call a POISON CENTER/doctor.
in a cool, dry place below +30°C.

Click to download full resolution via product page
Key considerations for the safe handling of 2-Chloro-N,N-dimethylacetamide.

It is imperative to consult the full Safety Data Sheet (SDS) before use.[7][19] Always work in a
well-ventilated area, preferably a chemical fume hood, and wear appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a lab coat.[19] Avoid contact
with skin, eyes, and clothing.[20] In case of exposure, follow the first-aid measures outlined in
the SDS immediately.[19]

Conclusion

2-Chloro-N,N-dimethylacetamide is a cornerstone reagent in modern organic chemistry, with
significant applications in the development of pharmaceuticals and other specialty chemicals. A
thorough understanding of its chemical properties, synthesis, and reactivity, coupled with
stringent adherence to safety protocols, is essential for its effective and responsible use in
research and development.

References

o SIELC Technologies. (2018, May 16). 2-Chloro-N,N-dimethylacetamide. Retrieved from
[Link][4]

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b142992?utm_src=pdf-body-img
https://www.benchchem.com/product/b142992?utm_src=pdf-body
https://www.merckmillipore.com/TW/zh/product/2-Chloro-NN-dimethylacetamide,MDA_CHEM-820290
https://www.fishersci.com/store/msds?partNumber=AC438210250&productDescription=2-CHLORO-N+N-DIMETHYLACE+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC438210250&productDescription=2-CHLORO-N+N-DIMETHYLACE+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-Chloro-N-N-diethylacetamide.pdf
https://www.fishersci.com/store/msds?partNumber=AC438210250&productDescription=2-CHLORO-N+N-DIMETHYLACE+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b142992?utm_src=pdf-body
https://www.benchchem.com/product/b142992?utm_src=pdf-body
https://sielc.com/2-chloro-n-n-dimethylacetamide.html
https://sielc.com/2-chloro-nn-dimethylacetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

PubChem. (n.d.). Chloro-N,N-diethylacetamide. Retrieved from [Link][21]

Angene. (2025, October 27). 2-Chloro-N,N-dimethylacetamide: Your Essential Organic
Catalyst and Synthesis Intermediate. Retrieved from [Link][2]

PubChem. (n.d.). 2-chloro-N,N-dimethylacetamide. Retrieved from [Link][8]

Sinowin Chemical. (n.d.). 2-Chloro-N, N-Dimethylacetamide. Retrieved from [Link][22]

NIST. (n.d.). 2-Chloro-N-methylacetamide. Retrieved from [Link][23]

ChemBK. (2024, April 10). N,N-dimethyl-2-chloro acetamide. Retrieved from [Link][9]

NIST. (n.d.). 2-Chloro-N-methylacetamide Mass Spectrum. Retrieved from [Link][17]

SpectraBase. (n.d.). 2-chloro-N,N-dimethylacetamide. Retrieved from [Link][24]

Google Patents. (n.d.). CN1721392A - N, the preparation method of N-dimethyl
chloroacetamide. Retrieved from [10]

University of Waterloo. (2015, March 2). Safety Data Sheet. Retrieved from [Link][25]

Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (2010). NMR Chemical Shifts of Trace Impurities:
Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the
Organometallic Chemist. The Journal of Organic Chemistry, 75(15), 5496-5500.

Wikipedia. (n.d.). Dimethylacetamide. Retrieved from
[https://en.wikipedia.org/wiki/Dimethylacetamide][26]

Muathen, H. A. (2021). Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide
as Reagents. ChemistrySelect, 6(41), 11255-11276. [This is a general reference for the
reactivity of related compounds and not directly cited in the text]

An Group Export. (n.d.). Buy 2-chloro-n n-dimethylacetamide. Retrieved from [Link][27]

University of California, Santa Barbara. (n.d.). NMR Determination of the Rotational Barrier
in N,N-dimethylacetamide. Retrieved from [Link][13]

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/16844
https://pubchem.ncbi.nlm.nih.gov/compound/Chloro-N_N-diethylacetamide
https://www.benchchem.com/product/b142992?utm_src=pdf-body
https://www.angene.com/cas/2675-89-0
https://www.nbinno.com/other-organic-chemicals/2-chloro-n-n-dimethylacetamide-organic-catalyst-synthesis-intermediate-ey
https://www.benchchem.com/product/b142992?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/75886
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-N_N-dimethylacetamide
https://www.sinowin-chemical.com/agrochemical-intermediate/2-chloro-n-n-dimethylacetamide.html
https://www.sinochlorine.com/showroom/2-chloro-n-n-dimethylacetamide.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C96300&Type=IR-SPEC&Index=1#IR-SPEC
https://webbook.nist.gov/cgi/cbook.cgi?ID=C96300&Mask=80
https://www.chembk.com/en/chem/N,N-dimethyl-2-chloro%20acetamide
https://www.chembk.com/en/chem/N,N-dimethyl-2-chloro%20acetamide
https://webbook.nist.gov/cgi/cbook.cgi?ID=C96300&Type=Mass-Spec&Index=1#Mass-Spec
https://webbook.nist.gov/cgi/cbook.cgi?ID=C96300&Mask=200
https://www.benchchem.com/product/b142992?utm_src=pdf-body
https://spectrabase.com/spectrum/G0kI6OSLOKK
https://spectrabase.com/spectrum/HzY4bRoZXPE
https://patents.google.com/patent/CN1721392A/en
https://hazard.com/msds/f2/bks/bksqt.html
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/nn-dimethylacetamide.pdf
https://en.wikipedia.org/wiki/Dimethylacetamide
https://angroupexport.com/buy-2-chloro-n-n-dimethylacetamide/
https://www.angroupexport.com/product-page/buy-2-chloro-n-n-dimethylacetamide
https://www.chem.ucsb.edu/~kalju/chem142C/NNDMA.pdf
https://chemistry.montana.edu/callis/courses/chmy374/NMRrotBarrier.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Google Patents. (n.d.). CN100376545C - N, the preparation method of N-dimethyl
chloroacetamide. Retrieved from [11]

Shimadzu. (n.d.). Monitoring Dimethylacetamide in Complex Water Matrix Using GC-MS/MS
(MRM). Retrieved from [Link][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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